Cas no 1261587-96-5 (3-(2'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde)

• Product Name: 3-(2'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde
• CAS No: 1261587-96-5
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 4984601
• Update Time: 2025-10-22

3-(2'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde

• Inchi： 1S/C11H11F3O2/c1-16-10-5-4-9(11(12,13)14)7-8(10)3-2-6-15/h4-7H,2-3H2,1H3
• InChI Key： CZHWFPZRKZMOGB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)CCC=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Additional information on 3-(2'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde

3-(2'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde (CAS No. 1261587-96-5): A Versatile Intermediate in Modern Organic Synthesis

The compound 3-(2'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde (CAS No. 1261587-96-5) is a highly specialized organic intermediate that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a methoxy group and a trifluoromethyl moiety, makes it a valuable building block for the synthesis of complex molecules. Researchers and industries are increasingly exploring its applications due to its potential in drug discovery and material science.

One of the key reasons for the growing interest in 3-(2'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde is its role in the development of bioactive compounds. The presence of the trifluoromethyl group enhances the metabolic stability and lipophilicity of derivatives, which is crucial for improving drug efficacy. This aligns with current trends in medicinal chemistry, where fluorinated compounds are prioritized for their superior pharmacokinetic properties.

In addition to pharmaceuticals, this compound is also explored in the field of advanced materials. Its aldehyde functionality allows for versatile chemical transformations, enabling the creation of polymers and coatings with tailored properties. The demand for such materials is rising, driven by industries seeking sustainable and high-performance solutions. This positions CAS No. 1261587-96-5 as a critical component in innovation-driven sectors.

From a synthetic perspective, 3-(2'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde is often synthesized via Pd-catalyzed cross-coupling reactions or Grignard reactions, methods that are widely discussed in academic and industrial circles. These processes highlight the compound's compatibility with modern green chemistry principles, another hot topic in today's research landscape. Optimizing these synthetic routes is a frequent subject in scientific literature and patent filings.

Another area of interest is the compound's potential in flavor and fragrance applications. The methoxy and aldehyde groups contribute to unique olfactory properties, making it a candidate for creating novel scents. This aligns with consumer trends favoring natural-inspired and long-lasting fragrances, a niche market with substantial growth potential.

For researchers and manufacturers, sourcing high-quality 3-(2'-Methoxy-5'-(trifluoromethyl)phenyl)propionaldehyde is critical. The compound's purity and stability are often discussed in forums and supplier evaluations, reflecting its importance in precision-driven applications. Analytical techniques like HPLC and NMR are commonly employed to ensure its specifications meet industry standards.

In summary, CAS No. 1261587-96-5 represents a multifaceted intermediate with broad applicability across cutting-edge industries. Its relevance to drug development, material science, and fragrance chemistry underscores its value in both academic and commercial settings. As research continues to uncover new uses, this compound is poised to remain a focal point in organic synthesis and innovation.